Cas no 1261772-44-4 (5-Methoxy-6-(perfluorophenyl)picolinaldehyde)

• Product Name: 5-Methoxy-6-(perfluorophenyl)picolinaldehyde
• CAS No: 1261772-44-4
• MF: C₁₃H₆F₅NO₂
• MW: 303.184260845184
• CID: 4914661
• Update Time: 2025-10-30

5-Methoxy-6-(perfluorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-6-(perfluorophenyl)picolinaldehyde

• Inchi： 1S/C13H6F5NO2/c1-21-6-3-2-5(4-20)19-13(6)7-8(14)10(16)12(18)11(17)9(7)15/h2-4H,1H3
• InChI Key： VARGWKGXEWRYPD-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C(=CC=C(C=O)N=1)OC)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on 5-Methoxy-6-(perfluorophenyl)picolinaldehyde

Introduction to 5-Methoxy-6-(perfluorophenyl)picolinaldehyde (CAS No. 1261772-44-4) and Its Emerging Applications in Chemical Biology

5-Methoxy-6-(perfluorophenyl)picolinaldehyde, identified by its unique Chemical Abstracts Service (CAS) number 1261772-44-4, represents a structurally sophisticated aldehyde derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its methoxy-substituted picoline backbone and a perfluorophenyl group, exhibits intriguing pharmacological properties that make it a valuable scaffold for the development of novel therapeutic agents. The presence of both electron-donating and electron-withdrawing functional groups in its molecular structure endows it with versatile reactivity, enabling its application in diverse synthetic transformations and biological assays.

The perfluorophenyl moiety is particularly noteworthy, as fluorine substitution can modulate the electronic and steric properties of a molecule, often leading to enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. This feature has made compounds incorporating perfluorophenyl groups increasingly popular in drug discovery efforts. In contrast, the 5-methoxy group introduces a mild electron-donating effect, which can influence the compound’s overall reactivity and interaction with biological targets.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of 5-Methoxy-6-(perfluorophenyl)picolinaldehyde as a potential lead compound for addressing various therapeutic challenges. Studies have highlighted its utility in the synthesis of kinase inhibitors, where the aldehyde functionality serves as a key reactive site for covalent bond formation with target proteins. Such covalent interactions can lead to highly selective inhibition of enzymatic activity, a strategy that has shown promise in overcoming drug resistance.

Moreover, the structural motif of 5-Methoxy-6-(perfluorophenyl)picolinaldehyde has been leveraged in the design of probes for studying protein-protein interactions. The aldehyde group can participate in Schiff base formation with nucleophilic residues, allowing researchers to visualize and manipulate protein complexes in real time. This capability is particularly valuable in understanding complex signaling pathways and identifying novel therapeutic intervention points.

In the realm of medicinal chemistry, modifications of 5-Methoxy-6-(perfluorophenyl)picolinaldehyde have led to the discovery of compounds with anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, derivatives of this scaffold have demonstrated efficacy in inhibiting cyclooxygenase (COX) enzymes, which are central mediators of inflammation. The perfluorophenyl group’s ability to enhance binding affinity has been particularly instrumental in achieving high selectivity for these targets.

The synthesis of 5-Methoxy-6-(perfluorophenyl)picolinaldehyde involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the perfluorophenyl ring typically requires specialized fluorination techniques, such as electrochemical or metal-catalyzed fluorination processes. These methods ensure the incorporation of fluorine atoms with high regioselectivity, preserving the integrity of other functional groups on the molecule.

Recent research has also explored the role of 5-Methoxy-6-(perfluorophenyl)picolinaldehyde in photodynamic therapy (PDT). The aldehyde group can be used to link photosensitizer molecules to tumor-targeting ligands, creating photoactive conjugates that selectively accumulate in disease sites. When exposed to light, these conjugates generate reactive oxygen species that induce apoptosis in cancer cells while minimizing damage to healthy tissue.

The compound’s stability under various conditions has made it a preferred choice for industrial applications as well. Its resistance to hydrolysis and oxidation ensures prolonged shelf life and consistent performance in synthetic protocols. This reliability is critical for pharmaceutical manufacturers who require robust intermediates for large-scale production.

In conclusion,5-Methoxy-6-(perfluorophenyl)picolinaldehyde (CAS No. 1261772-44-4) stands out as a multifaceted compound with broad applications across chemical biology and drug discovery. Its unique structural features—combining an electron-rich methoxy group with a perfluorinated aromatic ring—endow it with exceptional reactivity and selectivity. As research continues to uncover new therapeutic opportunities,5-Methoxy-6-(perfluorophenyl)picolinaldehyde is poised to play an increasingly significant role in developing next-generation therapeutics that address some of today’s most pressing medical challenges.